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Compound of Interest

Compound Name: Eisenlactat

Cat. No.: B12335291 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Vergleich der Leistung von Eisenlactat im Vergleich

zu anderen organischen Eisenverbindungen wie Eisengluconat und Eisencitrat. Die hier

präsentierten Daten stützen sich auf verfügbare In-vitro-Studien und systematische

Übersichtsarbeiten, um Fachleuten eine fundierte Entscheidungsgrundlage für die Auswahl von

Eisenverbindungen in Forschung und Produktentwicklung zu ermöglichen.

Zusammenfassung der quantitativen Daten
Die folgende Tabelle fasst die Leistungsindikatoren für Eisenlactat im Vergleich zu

Eisengluconat und Eisencitrat zusammen. Es ist zu beachten, dass direkte vergleichende

Studien, die alle drei Verbindungen unter identischen Bedingungen testen, in der

wissenschaftlichen Literatur begrenzt sind. Die hier dargestellten Daten wurden aus

verschiedenen Quellen zusammengetragen und sollten unter Berücksichtigung der

unterschiedlichen experimentellen Rahmenbedingungen interpretiert werden.
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Parameter Eisenlactat Eisengluconat Eisencitrat Anmerkungen

Bioverfügbarkeit

(In-vitro-Modell)

Aufgrund der

guten Löslichkeit

wird eine gute

Bioverfügbarkeit

angenommen.[1]

Zeigt in In-vitro-

Modellen eine

signifikante

Eisenaufnahme.

Die

Bioverfügbarkeit

kann durch die

Chelatbildung

beeinflusst

werden.

Quantitative

Vergleichsdaten

aus einer

einzelnen Studie

sind nicht

verfügbar. Die

Bioverfügbarkeit

wird oft im Caco-

2-Zellmodell

durch

Ferritinbildung

gemessen.

Löslichkeit in

Wasser
Gut löslich.[1] Löslich. Löslich.

Eine gute

Löslichkeit ist oft

ein Indikator für

eine potenziell

höhere

Bioverfügbarkeit.

Gastrointestinale

Verträglichkeit

Gilt allgemein als

gut verträglich.

In einer

systematischen

Übersichtsarbeit

wurde eine

Inzidenz von

gastrointestinale

n

Nebenwirkungen

von 29,9 %

berichtet.[2][3]

Daten zur

spezifischen

Inzidenz von

Nebenwirkungen

sind begrenzt.

Die Daten für

Eisengluconat

stammen aus

einer Meta-

Analyse

verschiedener

Studien.[2][3] Für

Eisenlactat und

Eisencitrat fehlen

vergleichbare

quantitative

Daten zur

Häufigkeit von

Nebenwirkungen

.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.pubmed.ai/results?q=ferrous%20gluconate%20vs%20ferrous%20sulfate%20absorption
https://www.pubmed.ai/results?q=ferrous%20gluconate%20vs%20ferrous%20sulfate%20absorption
https://www.researchgate.net/publication/230090119_Thermodynamic_and_Kinetic_Stability_Constants_of_Selected_Carboxylic_Acids_and_Iron
https://www.bfr.bund.de/cm/350/verwendung_von_mineralstoffen_in_lebensmitteln_bfr_wissenschaft_4_2004.pdf
https://www.researchgate.net/publication/230090119_Thermodynamic_and_Kinetic_Stability_Constants_of_Selected_Carboxylic_Acids_and_Iron
https://www.bfr.bund.de/cm/350/verwendung_von_mineralstoffen_in_lebensmitteln_bfr_wissenschaft_4_2004.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidatives

Potenzial

Zeigt in vitro eine

geringere

oxidative

Wirkung auf

Kolongewebe im

Vergleich zu

Eisensulfat.

Zeigt in vitro eine

geringere

oxidative

Wirkung auf

Kolongewebe im

Vergleich zu

Eisensulfat.

Daten nicht

verfügbar.

Eine geringere

oxidative

Wirkung kann zu

einer besseren

gastrointestinale

n Verträglichkeit

beitragen.

Experimentelle Protokolle
Die Bewertung der Bioverfügbarkeit von Eisenverbindungen erfolgt häufig mittels In-vitro-

Methoden, die die physiologischen Bedingungen des menschlichen Magen-Darm-Trakts

simulieren. Ein etabliertes Modell ist der Caco-2-Zell-Bioassay.

In-vitro-Verdauung und Caco-2-Zellkulturmodell zur
Bestimmung der Eisenbioverfügbarkeit
Dieses Protokoll beschreibt eine standardisierte Methode zur Bewertung der relativen

Bioverfügbarkeit verschiedener Eisenverbindungen.

1. Zellkultur:

Zelllinie: Caco-2-Zellen (humane Kolon-Adenokarzinom-Zellen), die sich zu einem

Monolayer differenzieren und Eigenschaften von Enterozyten des Dünndarms aufweisen.

Kultivierungsbedingungen: Die Zellen werden in einem geeigneten Kulturmedium (z. B.

DMEM) mit Zusätzen wie fötalem Kälberserum (FBS) und Antibiotika bei 37 °C und 5 % CO2

kultiviert.

Differenzierung: Die Zellen werden über einen Zeitraum von 12-14 Tagen kultiviert, um eine

vollständige Differenzierung und die Bildung von dichten Zell-Zell-Verbindungen (Tight

Junctions) zu ermöglichen.

2. In-vitro-Verdauung:
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Probenvorbereitung: Die zu testenden Eisenverbindungen (Eisenlactat, Eisengluconat,

Eisencitrat) werden in einer Konzentration vorbereitet, die einer physiologischen Dosis

entspricht.

Magenphase: Die Proben werden mit Pepsin bei einem sauren pH-Wert (ca. 2,0) für eine

definierte Zeit (z. B. 1 Stunde) bei 37 °C inkubiert, um die Magenverdauung zu simulieren.

Darmphase: Der pH-Wert des Digests wird mit Natriumbicarbonat auf einen neutralen Wert

(ca. 7,0) angehoben. Pankreatin und Gallensalze werden hinzugefügt, und die Inkubation

wird für eine weitere definierte Zeit (z. B. 2 Stunden) bei 37 °C fortgesetzt, um die

Dünndarmverdauung zu simulieren.

3. Exposition der Caco-2-Zellen:

Das verdaute Gemisch wird auf den apikalen Teil des Caco-2-Zellmonolayers aufgetragen.

Die Zellen werden für einen bestimmten Zeitraum (z. B. 2 Stunden) mit dem verdauten

Gemisch inkubiert, um die Eisenaufnahme zu ermöglichen.

4. Messung der Ferritinbildung:

Nach der Inkubation werden die Zellen gewaschen, um nicht aufgenommenes Eisen zu

entfernen.

Die Zellen werden lysiert, und die Konzentration des intrazellulären Ferritins wird mittels

eines Enzym-gekoppelten Immunadsorptions-Assays (ELISA) bestimmt.

Die Ferritinkonzentration wird auf den Gesamtproteingehalt der Zelllysate normalisiert. Eine

höhere Ferritinbildung korreliert mit einer höheren Eisenaufnahme und somit einer höheren

Bioverfügbarkeit.

Visualisierungen
Signalweg der intestinalen Eisenabsorption
Der folgende Signalweg illustriert die zellulären Mechanismen der Eisenaufnahme im

Dünndarm. Ferri-Eisen (Fe³⁺) aus der Nahrung muss zunächst durch das Enzym Duodenales

Cytochrom b (Dcytb) an der apikalen Membran der Enterozyten zu Ferro-Eisen (Fe²⁺) reduziert
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werden. Anschließend wird Fe²⁺ durch den Divalenten Metalltransporter 1 (DMT1) in die Zelle

transportiert. Innerhalb der Zelle kann das Eisen entweder als Ferritin gespeichert oder über

den basolateralen Transporter Ferroportin (FPN1) in den Blutkreislauf abgegeben werden. Das

an Ferroportin gebundene Hephaestin oxidiert Fe²⁺ wieder zu Fe³⁺, welches dann an

Transferrin im Blut binden kann.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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